Cas no 735351-83-4 (1(2H)-Isoquinolinone, 6-amino-3,4-dihydro-2-(phenylmethyl)-)

• Product Name: 1(2H)-Isoquinolinone, 6-amino-3,4-dihydro-2-(phenylmethyl)-
• CAS No: 735351-83-4
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 4163366
• PubChem ID: 69616722
• Update Time: 2025-04-24

1(2H)-Isoquinolinone, 6-amino-3,4-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 6-amino-3,4-dihydro-2-(phenylmethyl)-
• 6-amino-2-benzyl-3,4-dihydro-2H-isoquinolin-1-one
• TWFRCOHEZMKYJJ-UHFFFAOYSA-N
• 735351-83-4
• DB-124183
• SCHEMBL5946819

• Inchi： 1S/C16H16N2O/c17-14-6-7-15-13(10-14)8-9-18(16(15)19)11-12-4-2-1-3-5-12/h1-7,10H,8-9,11,17H2
• InChI Key： TWFRCOHEZMKYJJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(N)C=C2)CCN1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 252.126263138Da
• Monoisotopic Mass: 252.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų